5-cyclopentyl-3-(2,4-dichlorophenyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone

• IUPAC Name: 5-cyclopentyl-1-(2,4-dichlorophenyl)spiro[3a,6a-dihydro-1H-furo[3,4-c]pyrrole-3,2'-indene]-1',3',4,6-tetrone
• InChI: InChI=1S/C25H19Cl2NO5/c26-12-9-10-16(17(27)11-12)20-18-19(24(32)28(23(18)31)13-5-1-2-6-13)25(33-20)21(29)14-7-3-4-8-15(14)22(25)30/h3-4,7-11,13,18-20H,1-2,5-6H2
• InChI Key: YGRJJJNHFZCUEP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=O)C3C(C2=O)C4(C(=O)C5=CC=CC=C5C4=O)OC3C6=C(C=C(C=C6)Cl)Cl
• Molecular Formula: C25H19Cl2NO5
• Molecular Weight: 484.3 g/mol

Description

This compound is a spirocyclic tetrone derivative featuring a fused furopyrrole-indene scaffold. Its structure includes a cyclopentyl group at position 5 and a 2,4-dichlorophenyl substituent at position 3 (Figure 1).

Biological Activity

5-Cyclopentyl-3-(2,4-dichlorophenyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone is a synthetic compound with potential therapeutic applications. Its complex structure suggests a unique mechanism of action that may contribute to various biological activities. This article reviews the existing literature on its biological activity, focusing on pharmacological effects, mechanisms of action, and potential therapeutic uses.

Chemical Structure

The compound is characterized by a spiro-fused structure incorporating a furo-pyrrole moiety and a tetrone functional group. The presence of the dichlorophenyl and cyclopentyl groups may enhance its lipophilicity and biological interactions.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds similar to 5-cyclopentyl-3-(2,4-dichlorophenyl)-3a,6a-dihydrospiro[furo[3,4-c]pyrrole-1,2'-indene]-1',3',4,6(3H,5H)-tetrone. For instance:

• Case Study 1 : A study screened a library of compounds for their efficacy against cancer cell lines using multicellular spheroids. The results indicated that certain derivatives exhibited significant cytotoxicity against various cancer types (Fayad et al., 2019) .
• Mechanism : The proposed mechanism involves the induction of apoptosis through modulation of key signaling pathways such as PI3K/Akt and MAPK pathways.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Key findings include:

Structural Feature	Effect on Activity
Cyclopentyl group	Enhances lipophilicity and cell membrane penetration
Dichlorophenyl group	Increases binding affinity to target proteins
Tetrone moiety	Potentially involved in chelation and redox activity

Toxicology Profile

Toxicological evaluations are essential for assessing the safety profile of this compound. Preliminary studies suggest:

• Cytotoxicity : Initial cytotoxic assays indicate moderate toxicity levels in non-cancerous cell lines at high concentrations.
• Environmental Impact : Assessments reveal low environmental persistence, suggesting a favorable profile for pharmaceutical applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally analogous spirocyclic tetrones from the provided evidence, focusing on substituent effects , molecular properties , and hypothetical biological relevance .

Table 1: Structural and Molecular Comparison

Compound Name	Substituents (Positions)	Molecular Formula	Average Mass (g/mol)	Key Structural Differences	Evidence ID
Target Compound	5-Cyclopentyl, 3-(2,4-Dichlorophenyl)	Not Provided	~525–530 (estimated)	Reference compound for comparison	N/A
(3S,3aR,6aR)-3-(2-Chlorophenyl)-5-[2-(Trifluoromethyl)phenyl]-... ()	3-(2-Chlorophenyl), 5-Trifluoromethyl	C27H15ClF3NO5	525.863	Trifluoromethyl (electron-withdrawing) vs. cyclopentyl; fewer Cl atoms
5-(3-Chloro-2-Methoxyphenyl)-1-(3-Methylphenyl)-... ()	5-(3-Cl-2-OCH3), 1-(3-Methylphenyl)	Not Provided	501.9145	Methoxy group introduces polarity; methylphenyl reduces steric bulk
1-(2,3-Dichlorophenyl)-5-(4-Methylphenyl)-... ()	1-(2,3-Dichlorophenyl), 5-(4-MePh)	Not Provided	~500–510 (estimated)	Dichlorophenyl at position 1 vs. 3; methylphenyl vs. cyclopentyl
3,3-Spiro-2-[5,5-Dimethylcyclohexane-1,3-Dionyl]-5-(3-Trifluoromethylphenyl)-... ()	Cyclohexane-dione, 5-Trifluoromethyl	C23H20F3NO5	471.41	Cyclohexane-dione core vs. furopyrrole-indene scaffold

Key Observations

Substituent Effects on Lipophilicity: The target compound’s 2,4-dichlorophenyl group (logP ~3.5–4.0 estimated) provides higher lipophilicity than the 2-chlorophenyl (logP ~2.8) in or the methoxy-substituted phenyl (logP ~2.5) in .

Electron-Withdrawing Groups :

• The tetrone system (four carbonyl groups) in all compounds enhances electrophilicity, likely influencing reactivity in biological systems (e.g., covalent binding to cysteine residues).
• The trifluoromethyl group in introduces strong electron-withdrawing effects, which may stabilize charge-transfer interactions compared to the cyclopentyl group in the target compound .

Stereochemical Complexity :

• specifies three defined stereocenters (3S,3aR,6aR), suggesting strict spatial requirements for target engagement. The target compound’s stereochemistry (undisclosed) could significantly alter its bioactivity profile .

protease targets) .